Cas no 887211-33-8 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide)
2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-N-(2-morpholin-4-ylethyl)-2-oxoacetamide
- 1H-Indole-3-acetamide, 1-[2-(hexahydro-1H-azepin-1-yl)-2-oxoethyl]-N-[2-(4-morpholinyl)ethyl]-α-oxo-
- 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
-
- Inchi: 1S/C24H32N4O4/c29-22(27-10-5-1-2-6-11-27)18-28-17-20(19-7-3-4-8-21(19)28)23(30)24(31)25-9-12-26-13-15-32-16-14-26/h3-4,7-8,17H,1-2,5-6,9-16,18H2,(H,25,31)
- InChI Key: OKGSGAGIYYOXKL-UHFFFAOYSA-N
- SMILES: C(NCCN1CCOCC1)(=O)C(C1C2=C(N(CC(N3CCCCCC3)=O)C=1)C=CC=C2)=O
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- pka: 11.71±0.46(Predicted)
2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2001-0877-2μmol |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-5μmol |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-10μmol |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-20μmol |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-1mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-2mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-3mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-4mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-5mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0877-10mg |
2-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-indol-3-yl}-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide |
887211-33-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
Recent Advances in the Study of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8)
The compound 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and morpholine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.
One of the key areas of research has been the synthesis and optimization of 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving the condensation of indole derivatives with azepane and morpholine-based reagents, followed by purification using high-performance liquid chromatography (HPLC). This advancement has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.
Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro assays demonstrated significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Moreover, molecular docking studies have provided insights into its binding interactions with target proteins, highlighting the critical role of the morpholine and indole groups in stabilizing the enzyme-inhibitor complex. These findings were corroborated by X-ray crystallography data, which elucidated the precise binding mode of the compound within the active site of the kinase.
In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's efficacy in oncology. A 2024 study in Cancer Research reported that 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. The compound's ability to induce apoptosis and inhibit cell proliferation was attributed to its dual mechanism of action, involving both kinase inhibition and modulation of downstream signaling cascades. These results have sparked interest in its potential as a targeted therapy for kinase-driven malignancies.
Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Recent efforts have focused on derivatization strategies to enhance its pharmacokinetic profile while retaining its pharmacological activity. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters explored the introduction of fluorine atoms into the indole ring, which improved the compound's metabolic stability and blood-brain barrier penetration.
In conclusion, 2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide (CAS: 887211-33-8) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and oncogenic pathways. Continued research into its synthesis, mechanism of action, and pharmacological optimization will be crucial for translating these findings into clinical applications. The compound's unique structural features and multifaceted biological activities underscore its potential as a valuable tool in chemical biology and drug discovery.
887211-33-8 (2-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)